Cas no 134588-97-9 (4-(tert-Butyldimethylsiloxy)butylmagnesium chloride, 0.50 M in THF)

• Product Name: 4-(tert-Butyldimethylsiloxy)butylmagnesium chloride, 0.50 M in THF
• CAS No: 134588-97-9
• MDL: MFCD11553170
• CID: 4591230
• Update Time: 2025-07-25

4-(tert-Butyldimethylsiloxy)butylmagnesium chloride, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyldimethylsiloxy)butylmagnesium chloride, 0.50 M in THF

• MDL： MFCD11553170
• Inchi： 1S/C10H22OSi.ClH.Mg/c1-7-8-9-11-12(5,6)10(2,3)4;;/h1H,7-9H2,2-6H3;1H;/q-1;;+2/p-1
• InChI Key： BQVZVKRJSMECNB-UHFFFAOYSA-M
• SMILES： [Si](O1CCC[CH-][Mg+2]1[Cl-])(C)(C)C(C)(C)C

Additional information on 4-(tert-Butyldimethylsiloxy)butylmagnesium chloride, 0.50 M in THF

4-(tert-Butyldimethylsiloxy)butylmagnesium Chloride, 0.50 M in THF: A Comprehensive Overview

4-(tert-Butyldimethylsiloxy)butylmagnesium chloride, with the CAS number 134588-97-9, is a highly specialized organomagnesium compound that has garnered significant attention in the field of organic synthesis and materials science. This compound, often abbreviated as TBDMS-MgCl, is a versatile reagent widely used in the construction of complex organic molecules. Its unique structure, featuring a tert-butyl dimethyl silyl (TBDMS) protecting group attached to a magnesium chloride backbone, makes it an invaluable tool in modern synthetic chemistry.

The compound is typically supplied as a 0.50 M solution in tetrahydrofuran (THF), a solvent known for its ability to stabilize reactive intermediates and facilitate smooth reactions. This formulation ensures that the reagent remains highly active and ready for use in various synthetic protocols. The TBDMS group is particularly advantageous due to its excellent stability under acidic and basic conditions, making it ideal for protecting hydroxyl groups during multi-step synthesis.

Recent advancements in organometallic chemistry have further highlighted the potential of 4-(tert-butyl dimethyl siloxy)butyl magnesium chloride in the synthesis of biologically active compounds. Researchers have successfully employed this reagent in the construction of intricate natural product analogs, demonstrating its capability to participate in both nucleophilic and coupling reactions with high efficiency. Moreover, its compatibility with a wide range of functional groups has made it a preferred choice for constructing sugar derivatives and other carbohydrate-related structures.

In addition to its role in organic synthesis, this compound has found applications in polymer science. The ability of TBDMS-MgCl to initiate controlled polymerization reactions has led to the development of novel polymeric materials with tailored properties. Recent studies have explored its use in synthesizing block copolymers and stimuli-responsive materials, underscoring its versatility across multiple disciplines.

The stability and reactivity of 4-(tert-butyl dimethyl siloxy)butyl magnesium chloride are influenced by several factors, including temperature, solvent polarity, and the presence of coordinating agents. Optimal reaction conditions have been established through extensive experimentation, ensuring that the reagent performs reliably under standard laboratory settings. Its compatibility with common laboratory equipment and techniques further enhances its utility in both academic and industrial research environments.

From a practical standpoint, the handling and storage of this compound require careful consideration. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to ensure safety during use. Storage at controlled temperatures and protection from moisture are essential to maintain its reactivity over extended periods.

In conclusion, 4-(tert-butyl dimethyl siloxy)butyl magnesium chloride, CAS number 134588-97-9, stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and wide-ranging applications continue to drive innovation across various fields, making it an indispensable tool for researchers and chemists alike.